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Compound of Interest

Compound Name: Antiproliferative agent-16

Cat. No.: B15562274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antiproliferative agent-16 is an indolyl hydrazide-hydrazone compound demonstrating

significant anticancer activity.[1][2] It has shown cytotoxic effects across various cancer cell

lines, with notable specificity towards breast cancer cells, such as the MCF-7 cell line.[1][2]

Proper preparation of a stock solution is the critical first step for accurate and reproducible in

vitro and in vivo experimental results. These application notes provide a detailed protocol for

the preparation, storage, and handling of Antiproliferative agent-16 stock solutions.

Physicochemical and Solubility Data
A summary of the key quantitative data for Antiproliferative agent-16 is presented in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₁₇H₁₅N₃O [2]

Molecular Weight 277.32 g/mol [2]

Appearance Solid [2]

Solubility in DMSO 50 mg/mL (180.3 mM) [2]

In Vivo Formulation

2 mg/mL in 10% DMSO + 40%

PEG300 + 5% Tween 80 +

45% Saline

[1][2]

Storage (Powder) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 1 year [2]

Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of

Antiproliferative agent-16 in Dimethyl Sulfoxide (DMSO), suitable for further dilution in cell

culture media for in vitro assays.

Materials:

Antiproliferative agent-16 (powder form)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, recommended for enhancing solubility)[2]
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: In a chemical fume hood, ensure all materials are sterile. Label

the microcentrifuge tube or vial clearly with the compound name, concentration, solvent, and

date of preparation.

Weighing the Compound: Tare the analytical balance with the sterile tube. Carefully weigh

out the desired amount of Antiproliferative agent-16 powder. For example, to prepare 1 mL

of a 50 mg/mL stock solution, weigh 50 mg of the compound.

Calculating DMSO Volume: Calculate the required volume of DMSO to achieve the target

concentration. The molarity can be calculated using the following formula:

Molarity (M) = (Mass (g) / Molecular Weight ( g/mol )) / Volume (L)

For a 50 mg/mL solution: (0.050 g / 277.32 g/mol ) / 0.001 L = 0.1803 M or 180.3 mM

Dissolving the Compound: Add the calculated volume of sterile DMSO to the tube containing

the weighed Antiproliferative agent-16.

Mixing: Tightly cap the tube and vortex vigorously for 1-2 minutes until the powder is

completely dissolved.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution for 5-

10 minutes.[2] Gentle warming to 37°C may also aid dissolution.

Sterilization (Optional): If required for a specific application, the stock solution can be

sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[1][2]
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Experimental Workflow: From Stock Solution to Cell Viability Assay

Stock Solution Preparation Cell Viability Assay

Weigh Antiproliferative
agent-16 Powder Add Sterile DMSO Vortex / Sonicate

to Dissolve
Aliquot and Store

at -80°C
Thaw Stock

Solution Aliquot
Prepare Serial Dilutions

in Culture Medium
Treat Cells with

Varying Concentrations
Incubate for

Specified Time
Measure Cell Viability

(e.g., MTT Assay)

Hypothetical Signaling Pathway Affected by Antiproliferative Agents
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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